3-Hydroxyphenylacetic Acid 3-Hydroxyphenylacetic Acid 3-Hydroxyphenylacetic acid, also known as (m-hydroxyphenyl)acetate or 3-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxyphenylacetic acid has been detected in most biofluids, including feces, urine, blood, and saliva. Within the cell, 3-hydroxyphenylacetic acid is primarily located in the cytoplasm. 3-Hydroxyphenylacetic acid can be biosynthesized from acetic acid. 3-Hydroxyphenylacetic acid has been linked to the inborn metabolic disorders including phenylketonuria.
3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
Brand Name: Vulcanchem
CAS No.: 621-37-4
VCID: VC0016583
InChI: InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
SMILES: C1=CC(=CC(=C1)O)CC(=O)O
Molecular Formula: C8H8O3
Molecular Weight: 152.15 g/mol

3-Hydroxyphenylacetic Acid

CAS No.: 621-37-4

Reference Standards

VCID: VC0016583

Molecular Formula: C8H8O3

Molecular Weight: 152.15 g/mol

3-Hydroxyphenylacetic Acid - 621-37-4

CAS No. 621-37-4
Product Name 3-Hydroxyphenylacetic Acid
Molecular Formula C8H8O3
Molecular Weight 152.15 g/mol
IUPAC Name 2-(3-hydroxyphenyl)acetic acid
Standard InChI InChI=1S/C8H8O3/c9-7-3-1-2-6(4-7)5-8(10)11/h1-4,9H,5H2,(H,10,11)
Standard InChIKey FVMDYYGIDFPZAX-UHFFFAOYSA-N
SMILES C1=CC(=CC(=C1)O)CC(=O)O
Canonical SMILES C1=CC(=CC(=C1)O)CC(=O)O
Melting Point 132.0 °C
129°C
Physical Description Solid
Description 3-Hydroxyphenylacetic acid, also known as (m-hydroxyphenyl)acetate or 3-hydroxybenzeneacetate, belongs to the class of organic compounds known as 1-hydroxy-4-unsubstituted benzenoids. These are phenols that are unsubstituted at the 4-position. 3-Hydroxyphenylacetic acid exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). 3-Hydroxyphenylacetic acid has been detected in most biofluids, including feces, urine, blood, and saliva. Within the cell, 3-hydroxyphenylacetic acid is primarily located in the cytoplasm. 3-Hydroxyphenylacetic acid can be biosynthesized from acetic acid. 3-Hydroxyphenylacetic acid has been linked to the inborn metabolic disorders including phenylketonuria.
3-hydroxyphenylacetic acid is a monocarboxylic acid that is phenylacetic acid in which the hydrogen at position 3 on the benzene ring is replaced by a hydroxy group. It has a role as a human xenobiotic metabolite. It is a monocarboxylic acid and a member of phenols. It derives from an acetic acid. It is a conjugate acid of a 3-hydroxyphenylacetate.
Solubility 6.57 M
1000.0 mg/mL
Synonyms 3-hydroxybenzeneacetic acid
3-hydroxyphenylacetic acid
m-hydroxyphenylacetic acid
meta-hydroxyphenylacetic acid
PubChem Compound 12122
Last Modified Nov 11 2021
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